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Compound of Interest

Compound Name: 10-Formyl-7,8-dihydrofolic acid

Cat. No.: B1664512

Essential Safety and Handling Guide for 10-
Formyl-7,8-dihydrofolic acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the proper handling and
disposal of 10-Formyl-7,8-dihydrofolic acid. Adherence to these procedures is essential to
ensure a safe laboratory environment and minimize exposure risks.

Hazard Identification and Personal Protective
Equipment (PPE)

10-Formyl-7,8-dihydrofolic acid is classified with the following hazards:
e H317: May cause an allergic skin reaction.[1][2]
e H334: May cause allergy or asthma symptoms or breathing difficulties if inhaled.[1][2]

Due to these potential health risks, the use of appropriate Personal Protective Equipment
(PPE) is mandatory. The following table summarizes the required PPE for handling this
compound.
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PPE Category Item Specification Purpose
Nitrile or neoprene, To prevent skin
Hand Protection Gloves powder-free. Inspect contact and allergic
before use. reactions.
Long-sleeved, To protect skin and
) Laboratory ) )
Body Protection impermeable, and clothing from
Coat/Gown ) -
closed in the back. contamination.
) Tightly fitting with To protect eyes from
Eye Protection Safety Goggles ] ) )
side-shields. dust particles.
To be worn in
conjunction with ) )
) ) To provide a barrier
Face Protection Face Shield safety goggles,

especially when there

is a risk of splashing.

for the entire face.

Respiratory Protection

N95 Respirator or

higher

Required when

handling the powder
outside of a certified
chemical fume hood
or ventilated balance

enclosure.

To prevent inhalation
of the powder, which
can cause respiratory

sensitization.

Safe Handling Workflow

The following diagram outlines the procedural flow for the safe handling of 10-Formyl-7,8-

dihydrofolic acid, from preparation to disposal.
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- Segregate waste
- Label hazardous waste
- Store in designated area
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Caption: Workflow for safe handling of 10-Formyl-7,8-dihydrofolic acid.

Experimental Protocol: Weighing and Solubilizing
10-Formyl-7,8-dihydrofolic acid

This protocol provides a step-by-step guide for safely weighing the solid compound and
preparing a solution.
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Materials:

10-Formyl-7,8-dihydrofolic acid (solid)
o Appropriate solvent (e.g., aqueous base)
e Analytical balance

e Spatula

¢ Weighing paper or boat

e Volumetric flask

» Beaker

e Magnetic stirrer and stir bar (optional)

o All required PPE (see table above)
Procedure:

e Preparation:

o Ensure the Safety Data Sheet (SDS) has been reviewed and is readily accessible.

o Don all required PPE: nitrile gloves, lab coat, and safety goggles. If not working in a
ventilated enclosure, a respirator is mandatory.

o Prepare the work area by ensuring it is clean and uncluttered. All necessary equipment
should be within easy reach to minimize movement with the open container of the
chemical.

» Weighing (in a chemical fume hood or ventilated balance enclosure):
o Place a piece of weighing paper or a weighing boat on the analytical balance and tare it.

o Carefully open the container of 10-Formyl-7,8-dihydrofolic acid. Avoid creating dust.
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o Using a clean spatula, transfer the desired amount of the solid onto the weighing
paper/boat.

o Once the desired weight is obtained, securely close the primary container.

o Record the weight.

¢ Solubilization:

o

Carefully transfer the weighed solid into a beaker or directly into the volumetric flask.

[¢]

Add a small amount of the appropriate solvent to the weighing paper/boat to rinse any
remaining powder and transfer it to the beaker/flask.

[¢]

Add the remaining solvent to the desired final volume.

[¢]

If necessary, use a magnetic stirrer to aid in dissolution.

[e]

Once fully dissolved, the solution is ready for use.
¢ Cleanup and Decontamination:

o Wipe down the spatula, balance, and any other surfaces that may have come into contact
with the chemical using a damp cloth or paper towel.

o Dispose of the weighing paper/boat and any contaminated cleaning materials as solid
hazardous waste.

Disposal Plan

All waste materials contaminated with 10-Formyl-7,8-dihydrofolic acid must be treated as
hazardous waste.

e Solid Waste:

o This includes contaminated gloves, weighing paper, paper towels, and any unused solid
chemical.
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o Collect solid waste in a clearly labeled, sealed plastic bag or a designated solid waste
container.[1]

o The label must include "Hazardous Waste" and the chemical name.

e Liquid Waste:

o Collect all solutions containing 10-Formyl-7,8-dihydrofolic acid in a dedicated, sealed,
and clearly labeled hazardous waste container.

o The container should be appropriate for the solvent used (e.g., a glass or compatible
plastic bottle).

o Do not mix with other incompatible waste streams.
e Storage:

o Store hazardous waste in a designated, secondary containment area away from general
laboratory traffic until it is collected by institutional environmental health and safety
personnel.

Disclaimer: This guide is intended for informational purposes only and should not replace
institutional safety protocols or a thorough review of the Safety Data Sheet (SDS). Always
consult your institution's specific guidelines for handling and disposing of hazardous chemicals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. How to Store and Dispose of Hazardous Chemical Waste [blink.ucsd.edu]

e 2. 9.4 Guidelines for Working with Particularly Hazardous Substances | Environment, Health
and Safety [ehs.cornell.edu]
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 To cite this document: BenchChem. [Personal protective equipment for handling 10-Formyl-
7,8-dihydrofolic acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1664512#personal-protective-equipment-for-
handling-10-formyl-7-8-dihydrofolic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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